Cas no 52469-61-1 (Naphth[1,2-d]oxazole-5-sulfonic acid, 2-(2-hydroxyphenyl)-)

• Product name: Naphth[1,2-d]oxazole-5-sulfonic acid, 2-(2-hydroxyphenyl)-
• CAS No: 52469-61-1
• MF: C₁₇H₁₁NO₅S
• MW: 341.337943315506
• CID: 1577493

Naphth[1,2-d]oxazole-5-sulfonic acid, 2-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Naphth[1,2-d]oxazole-5-sulfonic acid, 2-(2-hydroxyphenyl)-

• Inchi： 1S/C17H11NO5S/c19-13-8-4-3-7-12(13)17-18-16-11-6-2-1-5-10(11)15(24(20,21)22)9-14(16)23-17/h1-9,19H,(H,20,21,22)
• InChI Key： LOHHEVQKODOBBW-UHFFFAOYSA-N
• SMILES： O1C2=CC(S(O)(=O)=O)=C3C(=C2N=C1C1=CC=CC=C1O)C=CC=C3

Computed Properties

• Exact Mass: 341.03583

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• Melting Point: >300 °C
• PSA: 100.63
• pka: -0.38±0.30(Predicted)